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Compound of Interest

Compound Name: E5090

cat. No.: B1671020

This document provides essential safety and logistical information for the proper disposal of the
chemical product identified as E5090. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with environmental regulations.

Product Information Summary

The product, referenced as 5090-M by Merck Millipore, is a mixture that is not classified as a
hazardous substance. However, it contains sodium azide at a concentration of > 0.1% to <
0.25%, which is a hazardous component. Therefore, disposal must be handled with care,
adhering to all federal, state, and local environmental regulations.

Component CAS-No. Concentration Hazards

Acute Toxicity (Oral,
Dermal, Inhalation),
Specific target organ

Sodium Azide 26628-22-8 >20.1-<0.25% toxicity, Acutely and
chronically hazardous
to the aquatic

environment

Pre-Disposal Safety Precautions

Before beginning any disposal procedures, ensure you are wearing appropriate personal
protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab
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coat. All handling of the chemical waste should be performed in a well-ventilated area,
preferably within a fume hood.

Step-by-Step Disposal Protocol

The disposal of E5090 should be managed as hazardous waste due to its sodium azide
content. Do not dispose of this chemical down the drain or in regular trash.

e \Waste Collection:

o Designate a specific, compatible, and properly labeled hazardous waste container for the
collection of E5090 waste. The container must have a secure screw-top lid and be in good
condition without any leaks or cracks.

o The container should be clearly labeled with the words "Hazardous Waste" and the full
chemical name, including the presence of sodium azide. Do not use abbreviations.

* Waste Storage:

o Store the hazardous waste container in a designated, secure, and well-ventilated area,
away from incompatible materials.

o The storage area should be clearly marked as a "Hazardous Waste Storage Area".
o Keep the waste container closed at all times, except when adding waste.
» Disposal of Contaminated Materials:

o Any labware, such as pipette tips, tubes, or glassware, that has come into contact with
E5090 should be considered contaminated.

o Disposable contaminated items should be placed in the designated hazardous waste
container.

o Non-disposable glassware must be decontaminated. The initial rinseate from cleaning this
glassware should be collected as hazardous waste. Subsequent rinses with water may be
disposed of down the drain, in accordance with local regulations.
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» Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Follow all institutional procedures for waste manifest documentation and pickup.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of E5090.
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 To cite this document: BenchChem. [Proper Disposal Procedures for E5090]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1671020#e5090-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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